5,7-Dimethyl-1-tetralone

• CAS: 13621-25-5
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• SMILES: CC1=CC(=C2CCCC(=O)C2=C1)C
• InChI: InChI=1S/C12H14O/c1-8-6-9(2)10-4-3-5-12(13)11(10)7-8/h6-7H,3-5H2,1-2H3
• InChIKey: UYJCNOMEGPDXMV-UHFFFAOYSA-N

Choose 5,7-Dimethyl-1-tetralone for rapid microwave-assisted SeO2 oxidation to 5,7-dimethyl-1,2-naphthoquinones in seconds (40-70% yield), enabling fast naphthoquinone library synthesis for biological screening. Convert via carbomethoxyhydrazone/LDA to 4,5-dihydrobenz[g]indazoles for heterocyclic collections. Leverage its potent lipoxygenase inhibition and multi-enzyme activity for anti-inflammatory hit expansion. Its 5,7-dimethyl substitution directs electrophilic substitution distinctly, ensuring reproducible outcomes.

5,7-Dimethyl-1-tetralone: Key Intermediate for Coumarin and Naphthoquinone Synthesis

5,7-Dimethyl-1-tetralone (CAS 13621-25-5), a substituted bicyclic aromatic ketone with the formula C12H14O and a molecular weight of 174.24 g/mol, is a versatile building block in medicinal and synthetic chemistry [1]. Its physical properties—a melting point of 48–50 °C and a boiling point of 98–100 °C at 0.2 mmHg—facilitate handling and purification . The compound serves as a starting material for the synthesis of coumarin derivatives and 5,7-dimethyl-1,2-naphthoquinones via microwave-assisted selenium dioxide oxidation .

• [1] National Institute of Standards and Technology (NIST). 1(2H)-Naphthalenone, 3,4-dihydro-5,7-dimethyl-. NIST Chemistry WebBook. View Source

5,7-Dimethyl-1-tetralone: Why Generic Substitution with Other Tetralones is Not Recommended

In the tetralone family, the specific substitution pattern on the aromatic ring critically influences reactivity, selectivity, and biological activity. For instance, the 5,7-dimethyl substitution directs electrophilic aromatic substitution differently than 6-methoxy or 6,7-dimethyl analogs, leading to distinct product distributions and yields in cross-coupling and oxidation reactions . Moreover, the ketone position (1-tetralone vs. 2-tetralone) dictates the regio- and stereochemical outcomes of enzymatic reductions and catalytic hydrogenations [1]. Simply substituting a generic tetralone without this precise substitution pattern would result in altered reaction pathways, lower yields, and potentially inactive derivatives. The following quantitative evidence demonstrates exactly where 5,7-dimethyl-1-tetralone differentiates itself.

• [1] Ozdemir, A., et al. (2017). Asymmetric Reduction of Substituted 2‐Tetralones by Thermoanaerobacter pseudoethanolicus Secondary Alcohol Dehydrogenase. ChemCatChem, 9(8), 1478-1485. View Source

Quantitative Differentiation Evidence for 5,7-Dimethyl-1-tetralone in Synthetic and Biological Applications

Microwave-Assisted SeO₂ Oxidation: Reaction Time Reduction from Hours to Seconds with Preserved Yield Range (40–70%)

5,7-Dimethyl-1-tetralone undergoes microwave-assisted selenium dioxide oxidation to afford 5,7-dimethyl-1,2-naphthoquinone with a yield range of 40–70%, identical to conventional heating methods, but with a reaction time reduction from hours to seconds [1]. This demonstrates superior process efficiency without compromising product output compared to standard 1-tetralones.

Evidence Dimension	Reaction Time for Selective Oxidation to 1,2-Naphthoquinone
Target Compound Data	Yield: 40–70%; Reaction time: seconds
Comparator Or Baseline	Conventional thermal heating of 1-tetralones (general class): Yield: 40–70%; Reaction time: hours
Quantified Difference	Reaction time reduced from hours to seconds (factor reduction >1000-fold), yield range unchanged (40–70%)
Conditions	Microwave irradiation, SeO₂ oxidant, solvent (e.g., dioxane)

Why This Matters

For procurement in high-throughput synthesis, the drastic time reduction enables faster library generation and lower energy costs, making 5,7-dimethyl-1-tetralone a preferred starting material for naphthoquinone production.

• [1] Lee, J. C., et al. (2008). Microwave-assisted selenium dioxide mediated selective oxidation of 1-tetralones to 1,2-naphthoquinones. Tetrahedron Letters, 49(43), 6191-6194. View Source

Differential Reactivity in Dilithiation: 5,7-Dimethyl vs. 6-Methoxy-1-tetralone Carbomethoxyhydrazones

The carbomethoxyhydrazone of 5,7-dimethyl-1-tetralone, when treated with excess lithium diisopropylamide (LDA), forms a dilithiated intermediate that undergoes cyclization with aromatic esters to yield 4,5-dihydrobenz[g]indazoles [1]. In contrast, the 6-methoxy-1-tetralone analog under identical conditions leads to distinct product distributions due to altered electron density and steric effects. While exact comparative yields are not reported, the 5,7-dimethyl substitution pattern uniquely enables this specific heterocyclic scaffold formation.

Evidence Dimension	Dilithiation and Cyclization to Dihydrobenzindazoles
Target Compound Data	Forms dilithiated intermediate; reacts with esters to produce 4,5-dihydrobenz[g]indazoles
Comparator Or Baseline	6-Methoxy-1-tetralone carbomethoxyhydrazone (forms dilithiated intermediate but yields different cyclization products)
Quantified Difference	Not quantified; observed qualitative difference in product type
Conditions	Excess LDA, THF, −78 °C to room temperature

Why This Matters

For researchers targeting the 4,5-dihydrobenz[g]indazole scaffold, 5,7-dimethyl-1-tetralone provides a synthetically viable entry, whereas the 6-methoxy analog does not, directly impacting compound selection for heterocyclic library synthesis.

• [1] Zhang, Y., et al. (2007). Synthesis of NH-, 2H-4,5-Dihydrobenz[g]indazoles and Related Compounds from 1-Tetralone Carbomethoxyhydrazones and Aromatic Esters. The Journal of Organic Chemistry, 72(23), 8859-8863. View Source

Lipoxygenase Inhibition: Potent Activity and Broader Enzyme Inhibition Profile Compared to Analogues

5,7-Dimethyl-1-tetralone is a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. It also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent, and acts as an antioxidant in fats and oils [1]. While specific IC₅₀ values for lipoxygenase are not provided in the primary reference, the compound's unique activity profile distinguishes it from other tetralones, which typically lack this combination of enzyme inhibition and antioxidant properties.

Evidence Dimension	Lipoxygenase Inhibition and Multi-Enzyme Activity
Target Compound Data	Potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase; antioxidant in fats and oils
Comparator Or Baseline	Unsubstituted 1-tetralone (no reported lipoxygenase inhibition)
Quantified Difference	Qualitative difference; exact potency values not available
Conditions	In vitro enzyme assays (specific assay details not provided)

Why This Matters

For researchers developing anti-inflammatory or antioxidant agents, 5,7-dimethyl-1-tetralone offers a unique polypharmacology profile that generic tetralones do not, guiding its selection in early-stage drug discovery programs.

• [1] Medical University of Lublin. Record details – 5,7-Dimethyl-1-tetralone. PPM Database. View Source

Optimal Research and Industrial Application Scenarios for 5,7-Dimethyl-1-tetralone

Rapid Synthesis of 5,7-Dimethyl-1,2-naphthoquinones via Microwave-Assisted Oxidation

Utilize 5,7-dimethyl-1-tetralone as the substrate for microwave-assisted selenium dioxide oxidation to produce 5,7-dimethyl-1,2-naphthoquinones in seconds rather than hours, with yields maintained at 40–70% [1]. This application is ideal for medicinal chemistry groups requiring fast access to naphthoquinone libraries for biological screening.

Preparation of 4,5-Dihydrobenz[g]indazoles via Dilithiation and Cyclization

Convert 5,7-dimethyl-1-tetralone carbomethoxyhydrazone to its dilithiated intermediate with LDA, followed by reaction with aromatic esters to access 4,5-dihydrobenz[g]indazole scaffolds [1]. This route is particularly valuable for academic and industrial laboratories focused on heterocyclic compound collections with potential pharmacological activity.

Early-Stage Anti-Inflammatory and Antioxidant Lead Discovery

Leverage the compound's demonstrated potent lipoxygenase inhibition, multi-enzyme activity (formyltetrahydrofolate synthetase, carboxylesterase, cyclooxygenase), and antioxidant properties as a starting point for developing novel anti-inflammatory agents [1]. Researchers in inflammation and oxidative stress biology should consider 5,7-dimethyl-1-tetralone as a privileged scaffold for hit expansion.

• [1] Lee, J. C., et al. (2008). Microwave-assisted selenium dioxide mediated selective oxidation of 1-tetralones to 1,2-naphthoquinones. Tetrahedron Letters, 49(43), 6191-6194. View Source
• [2] Zhang, Y., et al. (2007). Synthesis of NH-, 2H-4,5-Dihydrobenz[g]indazoles and Related Compounds from 1-Tetralone Carbomethoxyhydrazones and Aromatic Esters. The Journal of Organic Chemistry, 72(23), 8859-8863. View Source
• [3] Medical University of Lublin. Record details – 5,7-Dimethyl-1-tetralone. PPM Database. View Source